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Compound of Interest

Compound Name:
Cinchonine monohydrochloride

hydrate

Cat. No.: B3024681 Get Quote

Essential Safety and Handling Guide for
Cinchonine Monohydrochloride Hydrate
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Cinchonine monohydrochloride hydrate, tailored for research, scientific, and

drug development professionals.

Chemical Identifier:

Property Value

Chemical Name Cinchonine monohydrochloride hydrate

Synonyms

(S)-[(4S,5R,7R)-5-ethenyl-1-

azabicyclo[2.2.2]octan-7-yl]-quinolin-4-

ylmethanol hydrochloride

CAS Number 206986-88-1

Molecular Formula C19H22N2O·HCl·H2O

Molecular Weight 330.86 g/mol
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Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling Cinchonine monohydrochloride hydrate.[1][2]

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles entering the

eyes.

Hand Protection

Chemical impermeable gloves

(e.g., nitrile rubber) tested

according to EN 374. Gloves

must be inspected prior to use.

Prevents skin contact and

potential absorption.

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat.

Protects skin from accidental

spills and contamination.

Respiratory Protection

In case of inadequate

ventilation or if exposure limits

are exceeded, use a full-face

respirator with a particulate

filter conforming to EN 143 or a

NIOSH/MSHA approved

respirator.

Prevents inhalation of dust and

aerosols.[1][3]

Operational Plan for Handling
Follow these procedural steps for the safe handling of Cinchonine monohydrochloride
hydrate in a laboratory setting.[1][2]

Preparation:

Ensure adequate ventilation in the handling area.[1][2] A chemical fume hood is

recommended.

Locate and ensure accessibility of emergency equipment, including an eyewash station

and safety shower.[3]
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Remove all sources of ignition.[1][2]

Wear all required PPE as specified in the table above.

Handling:

Avoid contact with skin and eyes.[1][2][4]

Avoid the formation of dust and aerosols.[1][2][3]

Use non-sparking tools.[2]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a tightly closed container.[1][3]

Keep in a dry, cool, and well-ventilated place.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[3]

Protect from light and moisture.[3]

Emergency Procedures
Immediate and appropriate response is critical in the event of an exposure.
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Exposure Type Immediate Action

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1][2]

[4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[1][2][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][2]

Disposal Plan
Dispose of Cinchonine monohydrochloride hydrate and its containers in accordance with

local, regional, and national regulations.[3]

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[2][3]

Contaminated PPE should be placed in a separate, sealed bag for disposal.

Disposal Method:

Do not allow the chemical to enter drains or the environment.[1][2][4]

Arrange for disposal by a licensed professional waste disposal service. Chemical waste

generators must determine if a discarded chemical is classified as hazardous waste.[3]
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Procedural Workflow

Safe Handling Protocol

Emergency Response

Disposal Protocol

1. Preparation
(Ventilation, Emergency Equipment, PPE)

2. Handling
(Avoid Contact & Dust, Use Proper Tools)

3. Storage
(Cool, Dry, Ventilated, Tightly Closed)

Exposure Occurs
(Inhalation, Skin, Eye, Ingestion)

If spill or
contact occurs

1. Waste Collection
(Labeled, Closed Containers)

For waste and
empty containers

Immediate Action
(Fresh Air, Wash, Rinse, Seek Medical Aid)

2. Professional Disposal
(Licensed Service, Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for handling, emergency response, and disposal of Cinchonine
monohydrochloride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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